4-Fluoro-3-methanesulfonylphenol
Overview
Description
Scientific Research Applications
Organic Synthesis and Molecular Fluorination
4-Fluoro-3-methanesulfonylphenol and its derivatives are extensively researched for their applications in organic synthesis, particularly in the selective introduction of fluorinated moieties into organic molecules. This is due to the increasing importance of selectively fluorinated organics in life and materials sciences. For instance, fluorobis(phenylsulfonyl)methane (FBSM) is recognized as a robust nucleophilic monofluoromethylating agent, useful in catalytic enantioselective monofluoromethylation reactions. This reagent has been successfully applied in nucleophilic addition reactions with aldehydes, contributing to advancements in the field of nucleophilic fluoroalkylation reactions with α-fluorinated carbanions (Shen et al., 2011).
Catalysis and Stereoselective Reactions
The compound has been used in efficient stereoselective 1,4-addition reactions to α,β-unsaturated ketones, employing a range of chiral organobifunctional catalysts. This highlights its utility in producing stereoselectively high yields of specific reaction products (Prakash et al., 2009).
Medicinal Chemistry and Drug Discovery
In medicinal chemistry and drug discovery, the fluoro(phenylsulfonyl)methane derivatives play a pivotal role. They are used as intermediates in the synthesis of various fluorinated organic molecules, which are important in the development of new pharmaceuticals. This is due to the unique effects of fluorine atoms when incorporated into molecules, significantly impacting their biological activity and pharmacokinetics (Umemoto et al., 2010).
Radiochemistry and Imaging
In the field of radiochemistry, derivatives of this compound have been explored for labeling peptides as potential tracers for positron emission tomography (PET). This application highlights the compound's relevance in developing diagnostic tools and its potential in medical imaging (Glaser et al., 2004).
Polymer Science
In polymer science, the compound has been involved in the synthesis of novel materials, like sulfonated block copolymers containing fluorenyl groups, which show promise for fuel-cell applications. These materials exhibit significant phase separation and mechanical properties, demonstrating the compound's contribution to the advancement of material science (Bae et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is used in suzuki–miyaura coupling reactions , which suggests that its primary targets could be organoboron reagents and palladium (II) complexes .
Mode of Action
In Suzuki–Miyaura coupling reactions, 4-Fluoro-3-methanesulfonylphenol likely interacts with its targets through a process of oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to the formation of carbon-carbon bonds in Suzuki–Miyaura coupling reactions . The downstream effects of these reactions include the synthesis of complex organic compounds, which can be used in various industrial and pharmaceutical applications .
Pharmacokinetics
It is known that the compound is used in suzuki–miyaura coupling reactions, which are characterized by exceptionally mild and functional group tolerant reaction conditions . This suggests that this compound may have favorable absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The result of the action of this compound is the formation of new carbon-carbon bonds through Suzuki–Miyaura coupling reactions . This leads to the synthesis of complex organic compounds, which can be used in various industrial and pharmaceutical applications .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the success of Suzuki–Miyaura coupling reactions depends on the use of relatively stable, readily prepared, and generally environmentally benign organoboron reagents . Additionally, these reactions require the presence of palladium (II) complexes .
properties
IUPAC Name |
4-fluoro-3-methylsulfonylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FO3S/c1-12(10,11)7-4-5(9)2-3-6(7)8/h2-4,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJNJWVWFIZRNEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=CC(=C1)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2060020-74-6 |
Source
|
| Record name | 4-fluoro-3-methanesulfonylphenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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